1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 1-methyl-3-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C13H11N3O/c1-16-13-10(7-8-11(17)14-13)12(15-16)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,17)
• InChI Key: NGQLGTPUCYNRQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=O)N2)C(=N1)C3=CC=CC=C3

Description

1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is a useful research compound. Its molecular formula is C13H11N3O and its molecular weight is 225.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of aqueous NaOH (0.64 g, 16.00 mmol in 2.0 mL H2O) and 6-chloro-1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridine (0.39 g, 1.6 mmol) in DMSO (2.0 mL) was heated at 100° C. for 10 h. The reaction mixture was cooled to rt and neutralized with diluted HCl. A white solid was obtained. The solid was collected by filtration, washed with diethyl ether and dried under vacuum to yield the title compound as white solid (0.345 g, 96%). [1H-NMR (DMSO-d6, 300 MHz) δ 8.27 (d, 1H), 7.92 (m, 2H), 7.55-7.35 (m, 3H), 6.46 (d, 1H), 3.9 (s, 3H); HPLC RtA=6.802 min (99.7%); LCMS RtA=0.360 min; [M+H]+=226.0]